Cas no 1007517-56-7 (3-(4-bromo-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1007517-56-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 4558945
• PubChem ID: 23006111
• Update Time: 2024-03-01

3-(4-bromo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)butanoic acid
• 1H-Pyrazole-1-propanoic acid, 4-bromo-β-methyl-

• Inchi： 1S/C7H9BrN2O2/c1-5(2-7(11)12)10-4-6(8)3-9-10/h3-5H,2H2,1H3,(H,11,12)
• SMILES： C(O)(=O)CC(N1C=C(Br)C=N1)C

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.06g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides